Cas no 40609-72-1 (3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-)
40609-72-1 structure
Product Name:3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-
CAS No:40609-72-1
MF:C4H5N3O2
MW:127.101400136948
CID:2633225
PubChem ID:11446330
Update Time:2025-04-21
3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 4-ethyl-1,2,4-triazole-3,5-dione
- DTXSID80466024
- 3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl-
- 40609-72-1
- SCHEMBL8857850
- 4-Ethyl-3H-1,2,4-triazole-3,5(4H)-dione
-
- Inchi: 1S/C4H5N3O2/c1-2-7-3(8)5-6-4(7)9/h2H2,1H3
- InChI Key: GLQXNTGSDLGBBE-UHFFFAOYSA-N
- SMILES: O=C1N=NC(N1CC)=O
Computed Properties
- Exact Mass: 127.038176411Da
- Monoisotopic Mass: 127.038176411Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 62.1Ų
3H-1,2,4-Triazole-3,5(4H)-dione, 4-ethyl- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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